6-(Azepan-1-yl)-2-(4-benzylpiperazin-1-yl)-5-nitropyrimidin-4-amine

• IUPAC Name: 6-(azepan-1-yl)-2-(4-benzylpiperazin-1-yl)-5-nitropyrimidin-4-amine
• InChI: InChI=1S/C21H29N7O2/c22-19-18(28(29)30)20(26-10-6-1-2-7-11-26)24-21(23-19)27-14-12-25(13-15-27)16-17-8-4-3-5-9-17/h3-5,8-9H,1-2,6-7,10-16H2,(H2,22,23,24)
• InChI Key: HGUCEZYESSCDDH-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C2=NC(=NC(=C2[N+](=O)[O-])N)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C21H29N7O2
• Molecular Weight: 411.5 g/mol

Description

6-(Azepan-1-yl)-2-(4-benzylpiperazin-1-yl)-5-nitropyrimidin-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the pyrimidine family and is synthesized using specific methods to ensure its purity and effectiveness.

Mechanism of Action

The mechanism of action of 6-(Azepan-1-yl)-2-(4-benzylpiperazin-1-yl)-5-nitropyrimidin-4-amine is not fully understood. However, it is believed to work by inhibiting specific enzymes or receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, anxiolytic, and antidepressant effects. It has also been shown to have potential antitumor and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(Azepan-1-yl)-2-(4-benzylpiperazin-1-yl)-5-nitropyrimidin-4-amine in lab experiments include its high purity, effectiveness, and potential for use in various scientific research fields. However, the limitations of using this compound include its high cost and the need for specialized equipment and expertise to synthesize and handle the compound safely.

Future Directions

For the research on 6-(Azepan-1-yl)-2-(4-benzylpiperazin-1-yl)-5-nitropyrimidin-4-amine include further studies on its mechanism of action, potential therapeutic applications, and diagnostic uses. It is also important to investigate the potential side effects and toxicity of this compound to ensure its safety for use in humans. Additionally, further research is needed to develop more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 6-(Azepan-1-yl)-2-(4-benzylpiperazin-1-yl)-5-nitropyrimidin-4-amine requires several steps, including the reaction of 4-(4-benzylpiperazin-1-yl)aniline with 6-bromo-2-chloro-5-nitropyrimidine in the presence of potassium carbonate. The resulting compound is then treated with azepane in the presence of a palladium catalyst to obtain the final product. This synthesis method ensures the purity and effectiveness of the compound, making it suitable for scientific research applications.

Scientific Research Applications

6-(Azepan-1-yl)-2-(4-benzylpiperazin-1-yl)-5-nitropyrimidin-4-amine has potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, neurological disorders, and psychiatric disorders. It has also been studied for its potential use as a diagnostic tool for certain diseases.